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Compound of Interest

Compound Name: Rhodium hydroxide

Cat. No.: B1581071

This technical guide provides a comprehensive overview of the chemical formula and molecular
weight of rhodium trihydroxide. It is intended for researchers, scientists, and professionals in
drug development who require precise chemical information for their work. This document
details the compound's formula, a breakdown of its molecular weight, and a hypothetical
experimental protocol for its determination.

Chemical Formula

Rhodium trihydroxide is an inorganic compound with the chemical formula Rh(OH)s.[1] This
formula indicates that each molecule of rhodium trihydroxide consists of one rhodium cation
(Rh3*) bonded to three hydroxide anions (OH~). The compound is also sometimes represented
by the formula HzOsRh.[2][3][4][5]

Molecular Weight

The molecular weight of rhodium trihydroxide is approximately 153.93 g/mol .[5][6][7][8] This
value is calculated by summing the atomic weights of its constituent atoms. The table below
provides a detailed breakdown of this calculation based on the standard atomic weights of
each element.
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Constituent . Atomic Weight  Total Weight (
Symbol Quantity

Element (g/mol) g/mol )

Rhodium Rh 1 102.91 102.91

Oxygen 0] 3 16.00 48.00

Hydrogen H 3 1.01 3.03

Total Rh(OH)3 153.94

Note: Slight variations in molecular weight, such as 153.928 g/mol [3][4] or 153.92752 g/mol
[2], may be found depending on the source of atomic weight data.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The following is a detailed methodology for the determination of the molecular weight of
rhodium trihydroxide using Electrospray lonization Mass Spectrometry (ESI-MS).

Objective: To experimentally verify the molecular weight of a rhodium trihydroxide sample.
Materials and Reagents:

e Rhodium trihydroxide sample

e High-purity methanol (solvent)

o High-purity water (solvent)

o Formic acid (for aiding ionization)

o Calibrant solution (e.g., sodium trifluoroacetate)

» High-resolution mass spectrometer with an ESI source

Procedure:

e Sample Preparation:
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[e]

Accurately weigh approximately 1 mg of the rhodium trihydroxide sample.

o

Dissolve the sample in a 1:1 mixture of methanol and water to create a stock solution of 1
mg/mL.

o

Perform serial dilutions to obtain a final concentration of approximately 10 pg/mL.

[¢]

To the final solution, add 0.1% (v/v) formic acid to promote protonation and improve
ionization efficiency.

e Instrument Calibration:

o Calibrate the mass spectrometer using a standard calibrant solution across the desired
mass range (e.g., m/z 100-500).

o Ensure the instrument achieves a mass accuracy of < 5 ppm.

e Mass Spectrometry Analysis:

o Set up the ESI source in positive ion mode.

o Infuse the prepared sample solution into the mass spectrometer at a constant flow rate
(e.g., 5 pL/min).

o Acquire mass spectra over the relevant mass-to-charge (m/z) ratio range. Key instrument
parameters to optimize include:

Capillary voltage: ~3.5 kV

Nebulizing gas pressure: ~30 psi

Drying gas flow rate: ~8 L/min

Drying gas temperature: ~300 °C

o Data Analysis:

o Analyze the resulting mass spectrum to identify the peak corresponding to the protonated
molecule, [Rh(OH)s + H]*.
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o The expected m/z for this ion would be approximately 154.93.
o Other potential adducts (e.g., with sodium, [M+Na]*) should also be considered.

o Calculate the molecular weight from the most abundant and clearly identified isotopic
peak.

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the
analysis of rhodium trihydroxide.

Experimental Workflow: ESI-MS Analysis
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Workflow for molecular weight determination via ESI-MS.
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Logical Diagram: Molecular Weight Calculation
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Calculation of molecular weight from the chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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